6-(6-chloro-2-methyl-pyrimidine-4-carbonyl)-3,4-dimethyl-3H-benzoxazol-2-one

• Molecular Formula: C15H12ClN3O3
• Molecular Weight: 317.72 g/mol
• IUPAC Name: 6-(6-chloro-2-methylpyrimidine-4-carbonyl)-3,4-dimethyl-1,3-benzoxazol-2-one
• InChI: InChI=1S/C15H12ClN3O3/c1-7-4-9(5-11-13(7)19(3)15(21)22-11)14(20)10-6-12(16)18-8(2)17-10/h4-6H,1-3H3
• InChI Key: AVKAKXZDXRZUGQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1N(C(=O)O2)C)C(=O)C3=CC(=NC(=N3)C)Cl

Description

6-(6-chloro-2-methyl-pyrimidine-4-carbonyl)-3,4-dimethyl-3H-benzoxazol-2-one is a useful research compound. Its molecular formula is C15H12ClN3O3 and its molecular weight is 317.72 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

59 mg (1.4 mmol) sodium hydride (55%, suspension in mineral oil) were added at RT to 0.37 g (1.2 mmol) 6-(6-chloro-2-methyl-pyrimidine-4-carbonyl)-4-methyl-3H-benzoxazol-2-one in 5.0 mL DMF. The reaction mixture was stirred for 30 min at RT. Then 0.10 mL (1.60 mmol) iodomethane were added and the mixture was stirred for 1 h at RT. Then another 0.10 mL (1.60 mmol) iodomethane were added and the mixture was stirred overnight at RT. The reaction mixture was diluted with ice water and the precipitate formed was suction filtered. The residue was washed with water and dried i. vac.